Cas no 371943-13-4 (1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester)

1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid, 3-amino-, ethyl ester is a heterocyclic compound featuring a fused pyrrolopyridine core with an amino substituent at the 3-position and an ethyl ester group at the 2-carboxylic acid position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The amino and ester functional groups offer versatile reactivity for further derivatization, enabling applications in medicinal chemistry, such as kinase inhibitor design. Its well-defined purity and stability ensure consistent performance in synthetic routes. The compound is typically handled under standard laboratory conditions, with appropriate precautions for amine and ester functionalities.

1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester structure

371943-13-4 structure

Product Name:1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester

CAS No:371943-13-4

MF:C₁₀H₁₁N₃O₂

MW:205.213241815567

CID:297816

PubChem ID:21353880

Update Time:2025-06-07

1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid,3-amino-,ethylester(9CI)
- 3-amino-1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid methyl ester
- 1H-PYRROLO[2,3-B]PYRIDINE-2-CARBOXYLIC ACID, 3-AMINO-, ETHYL ESTER
- SCHEMBL13298472
- 371943-13-4
- Ethyl3-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- 3-Amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid ethyl ester
- Ethyl 3-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate
- 1H-Pyrrolo[2,3-b]pyridine-2-carboxylic acid,3-amino-,ethyl ester
- Inchi： 1S/C10H11N3O2/c1-2-15-10(14)8-7(11)6-4-3-5-12-9(6)13-8/h3-5H,2,11H2,1H3,(H,12,13)
- InChI Key： SDFMQDALVNNPJG-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(C2=CC=CN=C2N1)N)=O

Computed Properties

Exact Mass: 205.08500
Monoisotopic Mass: 205.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 247
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 81A^2
XLogP3: 1.7

Experimental Properties

Density: 1.352
Boiling Point: 415.4°C at 760 mmHg
Flash Point: 205°C
Refractive Index: 1.678
PSA: 81.00000
LogP: 1.90300

1H-Pyrrolo[2,3-b]pyridine-2-carboxylicacid, 3-amino-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029186959-1g	Ethyl 3-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate	371943-13-4	95%	1g	$841.50	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1074072-1g	ethyl 3-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylate	371943-13-4	98%	1g	￥8111.00	2024-05-16